2-(1-((4-Ethylphenyl)sulfonyl)piperidin-3-yl)-5-methyl-1,3,4-thiadiazole

• IUPAC Name: 2-[1-(4-ethylphenyl)sulfonylpiperidin-3-yl]-5-methyl-1,3,4-thiadiazole
• InChI: InChI=1S/C16H21N3O2S2/c1-3-13-6-8-15(9-7-13)23(20,21)19-10-4-5-14(11-19)16-18-17-12(2)22-16/h6-9,14H,3-5,10-11H2,1-2H3
• InChI Key: NVEUSIJYCFDYDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C3=NN=C(S3)C
• Molecular Formula: C16H21N3O2S2
• Molecular Weight: 351.5 g/mol
• CAS No.: 1170526-79-0

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It represents one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Anticancer Activity

Research has shown that derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and 1,3,4-thiadiazole moieties exhibit promising anticancer properties. A study synthesized propanamide derivatives appended with 4-piperidinyl-1,3,4-oxadiazole, demonstrating significant anticancer efficacy against various cancer cell lines, highlighting the potential of these compounds as anticancer agents. The evaluation against human breast cancer cell lines showed that some compounds exhibited better activity than the reference drug Doxorubicin, suggesting their potential for further investigation as anticancer therapeutics (Rehman et al., 2018).

Antibacterial and Antimicrobial Activities

Derivatives of 1,3,4-thiadiazole have been synthesized and evaluated for their antibacterial activities, showing significant effects against various bacterial strains. The synthesized compounds showed moderate to high antibacterial efficacy, suggesting their potential application in developing new antibacterial agents. Another study focusing on sulfonamido derivatives of aminoglutethimide presented a novel class of antifungal compounds, indicating their use in treating fungal infections (Wu Qi, 2014).

Inhibition of Human Carbonic Anhydrase Isozymes

Some sulfonamides incorporating aroylhydrazone-, [1,2,4]triazolo[3,4-b][1,3,4]thiadiazinyl-, or 2-(cyanophenylmethylene)-1,3,4-thiadiazol-3(2H)-yl moieties have been investigated as inhibitors of human carbonic anhydrases. These studies showed that the compounds are potent inhibitors of certain isozymes, which are relevant in treating conditions like glaucoma, epilepsy, and even cancer (Alafeefy et al., 2015).

Mechanism of Action

While specific information on the mechanism of action for “2-(1-((4-Ethylphenyl)sulfonyl)piperidin-3-yl)-5-methyl-1,3,4-thiadiazole” was not found, piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals, suggesting a wide range of potential mechanisms of action.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research may focus on improving these methods and exploring the potential applications of these compounds in the pharmaceutical industry.